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Compound of Interest

Compound Name: 1-Ethoxycyclohexene

Cat. No.: B074910 Get Quote

An In-depth Technical Guide to 1-
Ethoxycyclohexene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Ethoxycyclohexene, a versatile intermediate in organic synthesis. The

information is curated for researchers, scientists, and professionals in drug development,

offering detailed data, experimental protocols, and visual representations of key processes.

Chemical and Physical Properties
1-Ethoxycyclohexene, with the CAS number 1122-84-5, is a cyclic enol ether. Its fundamental

properties are summarized in the tables below, providing a ready reference for laboratory and

research applications.[1][2][3][4]

Table 1: General and Chemical Properties
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Property Value

Chemical Name 1-Ethoxycyclohexene

Synonyms
1-Cyclohexen-1-yl ethyl ether, Ethyl 1-

cyclohexenyl ether

CAS Number 1122-84-5

Molecular Formula C₈H₁₄O

Molecular Weight 126.20 g/mol [2]

SMILES CCOC1=CCCCC1[3]

InChI
InChI=1S/C8H14O/c1-2-9-8-6-4-3-5-7-8/h6H,2-

5,7H2,1H3[3]

Table 2: Physical Properties

Property Value

Appearance Liquid

Boiling Point 187 °C at 760 mmHg

Density 0.89 g/cm³

Refractive Index 1.455

Flash Point 58.5 °C

XLogP3-AA 2.3[2]

Topological Polar Surface Area 9.2 Å²[2]

Synthesis of 1-Ethoxycyclohexene: Experimental
Protocol
The synthesis of 1-Ethoxycyclohexene is most commonly achieved through the acid-

catalyzed reaction of cyclohexanone with an orthoformate, such as triethyl orthoformate. This

method provides a reliable route to the desired enol ether.
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Reaction: Cyclohexanone + Triethyl orthoformate → 1-Ethoxycyclohexene + Ethanol + Ethyl

formate

Experimental Procedure:

Reagents and Equipment:

Cyclohexanone

Triethyl orthoformate

Concentrated Sulfuric Acid (catalyst)

Ethanol (for reaction and purification)

Sodium carbonate (for neutralization)

Anhydrous magnesium sulfate (for drying)

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Protocol:

To a solution of cyclohexanone in absolute ethanol, add triethyl orthoformate.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

The reaction mixture is then heated under reflux for several hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography

(GC).

After the reaction is complete, cool the mixture to room temperature.
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Neutralize the acidic catalyst by adding a saturated solution of sodium carbonate until the

effervescence ceases.

The crude product is then extracted with a suitable organic solvent, such as diethyl ether.

The organic layer is washed with brine and dried over anhydrous magnesium sulfate.

The solvent is removed under reduced pressure using a rotary evaporator.

The resulting residue, crude 1-Ethoxycyclohexene, is purified by fractional distillation

under reduced pressure to yield the pure product.

Logical Workflow for Synthesis:
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Workflow for the Synthesis of 1-Ethoxycyclohexene

Mixing Reactants
(Cyclohexanone, Triethyl Orthoformate, Ethanol)

Acid Catalysis
(Addition of conc. H₂SO₄)

Step 1

Reflux

Step 2

Neutralization
(Addition of Na₂CO₃ solution)

Step 3

Extraction
(with Diethyl Ether)

Step 4

Washing and Drying
(Brine wash, drying over MgSO₄)

Step 5

Solvent Removal
(Rotary Evaporation)

Step 6

Purification
(Fractional Distillation)

Step 7

Pure 1-Ethoxycyclohexene

Final Product

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of 1-Ethoxycyclohexene.
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Spectral Data
The structural elucidation of 1-Ethoxycyclohexene is confirmed by various spectroscopic

techniques.

Table 3: Spectroscopic Data

Technique Data

¹³C NMR Spectral data is available on PubChem.[2]

IR Spectroscopy
Vapor phase IR spectrum is available on

PubChem.[2]

Mass Spectrometry
Predicted collision cross-section data for various

adducts are available on PubChemLite.[5]

Safety and Handling
1-Ethoxycyclohexene is a flammable liquid and vapor.[2] Appropriate safety precautions

should be taken when handling this compound.

GHS Classification: Flammable liquids, Category 3.[2]

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.

Keep container tightly closed.

Ground/bond container and receiving equipment.

Use explosion-proof electrical/ventilating/lighting equipment.

Use only non-sparking tools.

Take precautionary measures against static discharge.

Wear protective gloves/protective clothing/eye protection/face protection.
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IF ON SKIN (or hair): Remove/Take off immediately all contaminated clothing. Rinse skin

with water/shower.

In case of fire: Use appropriate media for extinction.

Store in a well-ventilated place. Keep cool.

Dispose of contents/container to an approved waste disposal plant.

Logical Diagram for Safety Precautions:

Key Safety Precautions for 1-Ethoxycyclohexene
Flammable Liquid

Keep away from ignition sources

Store in a cool, well-ventilated area

Handling

Use non-sparking tools

Ground equipment

Personal Protective Equipment (PPE)

Wear protective gloves and clothing

Wear eye and face protection

Emergency Procedures

In case of fire, use appropriate extinguishing media

In case of skin contact, rinse with water

Click to download full resolution via product page

Caption: A diagram summarizing the essential safety measures for handling 1-
Ethoxycyclohexene.

This guide provides a foundational understanding of 1-Ethoxycyclohexene for professionals in

the chemical and pharmaceutical sciences. For more detailed information, direct consultation of

the cited resources is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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